Quetiapine-d8 Hemifumarate

Specification

• CAS No.: 1031703-36-2
• Molecular Formula: C21H17D8N3O2S.C21H17D8N3O2S.C4H4O4
• Molecular Weight: 899.19
• Appearance: White Solid
• Melting Point: 172-174°C

Introduction

Chemical Properties and Structure

Quetiapine-d8 Hemifumarate is identified by specific chemical designations that distinguish it from the non-deuterated parent compound. The compound is formally known by its IUPAC name: 2-(2-(4-(Dibenzo[b, f]thiazepin-11-yl)piperazin-1-yl-2, 2, 3, 3, 5, 5, 6, 6-d8)ethoxy)ethan-1-ol, fumarate (1:1). This systematic nomenclature explicitly indicates the positions of the deuterium substitutions within the piperazine ring structure. Multiple CAS registry numbers have been assigned to this compound, with 1185247-12-4 being the most commonly referenced. An alternative CAS number, 1435938-24-1, also appears in some reference materials.

Research Applications

Use as an Internal Standard

Quetiapine-d8 Hemifumarate serves primarily as an internal standard in analytical and pharmacokinetic research focusing on quetiapine. The compound's deuterium labeling creates a mass shift that allows it to be distinguished from non-labeled quetiapine in mass spectrometry, while maintaining nearly identical chemical behavior during sample preparation and analysis. This property makes it an ideal internal standard for quantitative analysis, as it can be added to biological samples at known concentrations to correct for variations in sample processing, ionization efficiency, and instrument response. The use of Quetiapine-d8 Hemifumarate as an internal standard significantly enhances the accuracy and precision of quetiapine quantification in complex biological matrices such as plasma, serum, or tissue samples.

Applications in Mass Spectrometry

In mass spectrometry-based analyses, Quetiapine-d8 Hemifumarate provides distinct advantages that improve the reliability of analytical methods. The compound's deuterium labeling creates a unique isotopic pattern that facilitates clearer identification and quantification of quetiapine and its metabolites. This distinct mass signature allows analysts to differentiate between the internal standard and the analyte of interest, even when they co-elute during chromatographic separation. The mass difference introduced by the eight deuterium atoms ensures minimal isotopic overlap with the non-labeled compound, thereby reducing the risk of analytical interference and enhancing the signal-to-noise ratio. These properties make Quetiapine-d8 Hemifumarate particularly valuable in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods developed for therapeutic drug monitoring and pharmacokinetic studies.

Pharmacological Properties

Receptor Binding Profile

While Quetiapine-d8 Hemifumarate itself is primarily an analytical tool rather than a therapeutic agent, it inherits the pharmacological profile of its parent compound. The parent drug, quetiapine, exhibits a diverse receptor binding profile characteristic of atypical antipsychotics. Quetiapine functions as a dopamine receptor antagonist with a documented pIC50 of 6.33 for the human D2 receptor. Additionally, it demonstrates moderate to high affinity for several neurotransmitter receptors, including human D2, 5-HT1A, 5-HT2A, and 5-HT2C receptors with pKi values of 7.25, 5.74, 7.54, and 5.55, respectively. The compound also exhibits properties as a 5-HT receptor agonist, with a reported pEC50 of 4.77 for the human 5-HT1A receptor. This multifaceted receptor interaction profile contributes to quetiapine's therapeutic effects and underlies its applications in treating conditions such as schizophrenia, bipolar disorder, and depression.

Comparison with Non-deuterated Quetiapine

Typical Available Package Sizes	Approximate Price Range	Typical Purity
1 mg	$377.00	>95% (HPLC)
10 mg	Variable	>95% (HPLC)
50 mg	€5,187.00	>95% (HPLC)